γ-secretase
  • (R)-JNJ-40418677
    (R)-JNJ-40418677
    • Cat. No.:
    • B608219
    • CAS No.:
    • 1146594-87-7
    • Molecular Formula:
    • C26H22F6O2
    • Molecular Weight:
    • 480.4 g/mol
    Description
    JNJ-40418677 is a modulator of γ-secretase. It reduces the levels of amyloid-β (1-42) (Aβ42; ) in a cell-free γ-secretase modulation assay. It also reduces the secretion of Aβ42, but not total Aβ, in SK-N-B...
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  • LY900009
    LY900009
    • Cat. No.:
    • B608750
    • CAS No.:
    • 209984-68-9
    • Molecular Formula:
    • C23H27N3O4
    • Molecular Weight:
    • 409.5 g/mol
    Description
    LY900009 is a small molecule inhibitor of Notch signalling via selective inhibition of the γ-secretase protein. LY900009 inhibited plasma levels of amyloid-β peptide in a dose-dependent manner with 80-90% inhib...
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  • LY-411575 (isomer 3)
    LY-411575 (isomer 3)
    • Cat. No.:
    • B10800106
    • CAS No.:
    • Molecular Formula:
    • C26H23F2N3O4
    • Molecular Weight:
    • 479.5 g/mol
    Description
    LY-411575 (isomer 3) is a useful research compound. Its molecular formula is C26H23F2N3O4 and its molecular weight is 479.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LY-411575 (isomer ...
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  • LY-411575 (isomer 2)
    LY-411575 (isomer 2)
    • Cat. No.:
    • B10800116
    • CAS No.:
    • Molecular Formula:
    • C26H23F2N3O4
    • Molecular Weight:
    • 479.5 g/mol
    Description
    LY-411575 (isomer 2) is a useful research compound. Its molecular formula is C26H23F2N3O4 and its molecular weight is 479.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LY-411575 (isomer ...
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